[2-(1H-Indol-3-yl)-ethyl]-(3-methoxy-benzyl)-amine

• IUPAC Name: 2-(1H-indol-3-yl)-N-[(3-methoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C18H20N2O/c1-21-16-6-4-5-14(11-16)12-19-10-9-15-13-20-18-8-3-2-7-17(15)18/h2-8,11,13,19-20H,9-10,12H2,1H3
• InChI Key: BNHZZSKSDXENCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNCCC2=CNC3=CC=CC=C32
• Molecular Formula: C18H20N2O
• DSSTOX Substance ID: DTXSID20365784
• Molecular Weight: 280.4 g/mol
• Solubility: 35.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 355816-90-9

Description

“[2-(1H-Indol-3-yl)-ethyl]-(3-methoxy-benzyl)-amine” is a chemical compound with the CAS Number: 1609396-62-4. It has a molecular weight of 361.28. The IUPAC name for this compound is N-[2-(1H-indol-3-yl)ethyl]-N-(2-methoxybenzyl)amine hydrobromide.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a compound with a similar structure was obtained in high yield in the reaction between tryptamine and naproxen. The synthesis involved a DCC-mediated (N,N’-dicyclohexylcarbodiimide) coupling between carboxylic acids and amines.

Chemical Reactions Analysis

While specific chemical reactions involving “[2-(1H-Indol-3-yl)-ethyl]-(3-methoxy-benzyl)-amine” are not available, indole derivatives are known to participate in a variety of reactions. For instance, they have been used in multicomponent reactions to generate complex molecules.

Physical And Chemical Properties Analysis

The compound is a salt with HBr. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current literature.

Scientific Research Applications

Base-Promoted Fused β-Carbolines Formation

• . In this cascade reaction:

Biological Probes for Studying Processes

• Designing and synthesizing this compound with specific functionalities allows it to serve as a probe for studying various biological processes. Examples include:
  • .

Anti-Inflammatory Effects in Arthritic Rats

• At an intraperitoneal dose of 30 mg/kg, the compound demonstrated promising effects in adjuvant-induced arthritic rats :
  • .

By-Product Synthesis

• During the synthesis of related compounds, N,N-dimethyl-1H-indole-3-carbothioamide was isolated as a by-product. Yields were as follows:
  • .

Future Directions

The future research directions could involve further structural modification and optimization of this compound to enhance its biological activity. For instance, it could be of interest to synthesize a hybrid molecule that combines tryptamine and naproxen together in order to combine their properties.

Mechanism of Action

Target of Action

The compound “[2-(1H-Indol-3-yl)-ethyl]-(3-methoxy-benzyl)-amine” is an indole derivative . Indole derivatives are known to bind with high affinity to multiple receptors , making them valuable for the development of new therapeutic derivatives.

Mode of Action

The mode of action of indole derivatives can vary widely depending on their specific structure and the receptors they target

Biochemical Pathways

Indole derivatives are involved in a variety of biochemical pathways due to their broad-spectrum biological activities . They have been found to possess antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . .

Result of Action

Indole derivatives are known to have diverse biological activities , suggesting that this compound may also have a range of effects at the molecular and cellular level.